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Introduction:

Thorium-229 (22°Th) is a unique isotope with a remarkably low-energy isomeric state, making it
an exceptional candidate for a variety of applications in fundamental physics research. This
low-energy nuclear transition, accessible by current laser technology, opens the door to the
development of ultra-precise nuclear clocks and provides a powerful tool to probe for physics
beyond the Standard Model. These application notes provide an overview of the key
applications of 2°Th and detailed protocols for relevant experiments.

The Thorium-229 Nuclear Clock

The most prominent application of Thorium-229 is in the development of a nuclear clock.
Unlike atomic clocks that rely on electronic transitions, a nuclear clock utilizes the transition
between the ground state and the low-lying isomeric state of the 22°Th nucleus. This nuclear
transition is significantly less susceptible to external perturbations, such as electromagnetic
fields, which promises a timekeeping device with unprecedented accuracy, potentially reaching
a fractional uncertainty of ~10-19.[1]

Key Advantages of a 22°Th Nuclear Clock:

e High Accuracy: The nucleus is well-shielded from external fields by the surrounding
electrons, leading to a very stable transition frequency.
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» High-Quality Factor: The long lifetime of the isomeric state results in a very narrow transition

linewidth.

o Sensitivity to New Physics: The high precision of a nuclear clock makes it an extremely

sensitive probe for potential variations in fundamental constants.[2]

_ _ ies of Thorium-229

Property

Value

Reference

Half-life (T¥%)

7880 + 120 years

[3]4]

Decay Mode

a-decay to Radium-225

[3]

Isomeric State Energy

8.355733554021(8) eV

[5](6]

Isomeric State Half-life (in

670+ 102 s [7]
MgF2 crystal)
Ground State Spin and Parity

5/2+ [2]
(Im)
Isomeric State Spin and Parity

3/2+ [2]
(im)
Ground State Magnetic Dipole

+0.46(4) uN [3]
Moment ()
Isomeric State Magnetic Dipole

-0.37(6) N [2]

Moment ()

Ground State Electric

Quadrupole Moment (Q)

3.110(6) barn

[3]

Isomeric State Electric
Quadrupole Moment (Q)

1.74(6) eb

[2]

Probing for Variations in Fundamental Constants

A primary application of a high-precision Thorium-229 nuclear clock is the search for temporal

variations of fundamental physical constants, such as the fine-structure constant (a) and the

strong interaction parameter.[2][8] Theories beyond the Standard Model, including those
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related to dark energy and extra dimensions, predict that these "constants" may not be
constant over cosmological timescales.

The energy of the 22°Th isomeric transition is particularly sensitive to changes in o due to a
near-cancellation of large contributions from the strong and electromagnetic forces.[8] By
comparing the frequency of a 2°Th nuclear clock with other atomic clocks that have different
sensitivities to these fundamental constants over long periods, stringent limits can be placed on
their potential variation.

Search for New Physics

The unique properties of the 2°Th nucleus also make it a sensitive probe for other new physics
phenomena, including:

 Fifth Force Searches: A nuclear clock can be used to search for hypothetical new forces that
would cause a distance-dependent frequency shift.[9]

o Equivalence Principle Tests: By comparing the ticking rate of a nuclear clock in different
gravitational potentials, one can test the equivalence principle with high precision.[9]

o Dark Matter Detection: Certain models of dark matter predict that it could interact with
standard model particles and cause oscillations in fundamental constants, which could be
detected by a network of nuclear clocks.

Experimental Protocols
Protocol 1: Production and Preparation of Thorium-229

Thorium-229 is a rare isotope and is typically produced from the alpha decay of Uranium-233
(*2U).[2]

Materials:
e 233 source
e Vacuum chamber

» Recolil catcher (e.g., a thin foil)
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Chemical separation reagents (e.g., ion exchange resins)

Procedure:

Source Preparation: A thin layer of 233U is prepared on a suitable substrate.

Recoil Collection: As 233U undergoes alpha decay, the resulting 22°Th nuclei recoil from the
source. These recoiling ions are collected on a catcher foil placed in close proximity to the
source in a vacuum.

Chemical Separation: The collected 22°Th is chemically separated from any remaining 233U
and other decay products. This often involves dissolving the catcher foil and using ion
exchange chromatography to isolate the thorium.[10]

Protocol 2: Trapping and Cooling of Thorium-229 lons

For high-precision spectroscopy, 22°Th nuclei are often studied as trapped and cooled ions.

Apparatus:

Linear Paul Trap

Vacuum system (UHV)

Laser systems for ablation and cooling

lon detector (e.g., channeltron or MCP)

Procedure:

lon Loading:

o Laser Ablation: A pulsed laser is used to ablate a solid target containing 2°Th (e.g.,
thorium oxide). The resulting plasma of ions is then guided into the ion trap.[11]

o Recoil Source: 22°Th ions produced from a 233U recoil source are decelerated and guided
into the trap.
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» Trapping: The ions are confined within the linear Paul trap by a combination of static and
radiofrequency electric fields.

e Cooling:

o Buffer Gas Cooling: A light buffer gas (e.g., helium) is introduced into the trap to
collisionally cool the trapped ions to room temperature.[12]

o Sympathetic Cooling: For colder temperatures, the 22°Th ions are trapped alongside a
second ion species (e.g., 88Sr* or 4°Ca™) that is easily laser-cooled.[13] The Coulomb
interaction between the two species leads to the cooling of the 22°Th ions.

o Direct Laser Cooling: For 22°Th3* ions, direct laser cooling can be performed using a
closed optical transition.[14]

Protocol 3: VUV Spectroscopy of the Nuclear Transition

Directly probing the nuclear transition requires a laser source in the vacuum ultraviolet (VUV)
range.

Apparatus:

e Tunable VUV laser system (e.g., based on four-wave mixing in a noble gas or a VUV
frequency comb)[15]

 lon trap or crystal host for 2°Th
e VUV spectrometer and detector (e.g., a photomultiplier tube)
Procedure:

» Preparation of the Sample: Trapped and cooled 2°Th ions or a crystal doped with 22°Th is
placed in the VUV laser beam path.

o Laser Excitation: The frequency of the VUV laser is scanned across the expected energy of
the nuclear transition.

o Detection of Excitation:
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o Fluorescence Detection: The decay of the excited isomeric state back to the ground state
results in the emission of a VUV photon, which can be detected by a spectrometer.[7]

o Double Resonance Technique: A second laser is used to probe a hyperfine transition in the
electronic shell of the ion. A change in the fluorescence signal from this electronic
transition indicates that the nuclear state has changed.

o Conversion Electron Detection: In some solid-state systems, the excited nucleus can
decay via internal conversion, where the energy is transferred to an orbital electron which

is then ejected and can be detected.
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Caption: Experimental workflow for Thorium-229 research.
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Caption: Logic for fundamental constant variation search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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